Cas no 87591-99-9 (N-Methyl-3,5-bis(methylsulfanyl)-1,2,4-triazin-6-amine)

• Product Name: N-Methyl-3,5-bis(methylsulfanyl)-1,2,4-triazin-6-amine
• CAS No: 87591-99-9
• MF: C₆H₁₀N₄S₂
• MW: 202.300397396088
• CID: 2810346
• PubChem ID: 15914186
• Update Time: 2025-04-21

N-Methyl-3,5-bis(methylsulfanyl)-1,2,4-triazin-6-amine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-3,5-bis(methylsulfanyl)-1,2,4-triazin-6-amine
• DTXSID80579340
• 87591-99-9

• Inchi： 1S/C6H10N4S2/c1-7-4-5(11-2)8-6(12-3)10-9-4/h1-3H3,(H,7,9)
• InChI Key： DALPCWWTZGIETK-UHFFFAOYSA-N
• SMILES： S(C)C1C(=NN=C(N=1)SC)NC

Computed Properties

• Exact Mass: 202.03468868Da
• Monoisotopic Mass: 202.03468868Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 101Ų